N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a 1,4-benzodioxin, a 1,2,3-triazole, and a carboxamide group . The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for this compound were not found, compounds with similar functional groups are typically synthesized through multi-step organic reactions. For instance, 1,2,3-triazoles are often synthesized using the Huisgen cycloaddition, a type of click chemistry .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic compounds .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the 1,2,3-triazole group could potentially participate in various organic reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties are typically determined through experimental testing .Scientific Research Applications
Antimicrobial Applications
Triazole derivatives have been extensively studied for their antimicrobial properties. For instance, the study by Fandaklı et al. (2012) explored the synthesis of 1,2,4-triazol-3-one derivatives and evaluated their antimicrobial activity, demonstrating the potential of these compounds in combating microbial infections (Fandaklı et al., 2012).
Anticancer Applications
Research by Bekircan et al. (2008) delved into the synthesis and anticancer evaluation of 4-amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, highlighting the relevance of triazole compounds in developing new anticancer agents (Bekircan et al., 2008).
Synthesis and Chemical Properties
A study by Ikemoto et al. (2005) demonstrated a practical synthesis method for a CCR5 antagonist, showcasing the versatility of triazole derivatives in synthetic chemistry and their potential applications in creating medically relevant molecules (Ikemoto et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5/c1-27-17-5-3-2-4-14(17)16(25)12-24-11-15(22-23-24)20(26)21-13-6-7-18-19(10-13)29-9-8-28-18/h2-7,10-11,16,25H,8-9,12H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOBQDXARLYKQRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CN2C=C(N=N2)C(=O)NC3=CC4=C(C=C3)OCCO4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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